Phenolate

• IUPAC Name: phenoxide
• InChI: InChI=1S/C6H6O/c7-6-4-2-1-3-5-6/h1-5,7H/p-1
• InChI Key: ISWSIDIOOBJBQZ-UHFFFAOYSA-M
• Canonical SMILES: C1=CC=C(C=C1)[O-]
• Molecular Formula: C6H5O-
• DSSTOX Substance ID: DTXSID70954086
• Molecular Weight: 93.10 g/mol
• CAS RN: 3229-70-7

Description

Phenolate is a phenolate anion that is the conjugate base of phenol obtained by deprotonation of the OH group. It has a role as a human xenobiotic metabolite. It is a conjugate base of a phenol.

Scientific Research Applications

Phenol-Sulfuric Acid Method for Total Sugar Content Analysis

The phenol-sulfuric acid method is widely used for analyzing total sugar content in polysaccharide studies. Adjustments and corrections, such as relative correction factors for monosaccharides, have been developed to enhance its accuracy, making it a convenient and reliable method for sugar content determination (Yue et al., 2022).

Polyphenols in Cosmetics Applications

Phenolic compounds, especially polyphenolic extracts, are increasingly used in cosmetics for their proven antioxidant, anti-inflammatory, anti-aging, antimicrobial, and solar photoprotection properties. Their chemical structure contributes to various phases of the oxidation mechanism, positioning them as viable alternatives for sustainable cosmetic applications. Toxicity evaluation is crucial for both raw materials and finished products (Cherubim et al., 2019).

Phenolic-Loaded Micro/Nanodelivery Systems in Food Applications

Recent advancements in encapsulation technologies have addressed the in vitro/in vivo instability, poor solubility, and low bioavailability of phenolic compounds. This progress facilitates the incorporation of phenolics in food products, enhancing their antioxidant and antibacterial properties and promoting the functional attributes of proteins and carbohydrates (Siddiqui et al., 2022).

Synthesis routes and methods I

Procedure details

Alkali metal phenoxides as nucleophiles proved to be superior to the combination of phenol and amine base. Sodium phenoxide furnished the corresponding allylation product with high regio- and enantioselectivity (Table 6, entries 4-6). Reaction of sodium phenoxide with methyl carbonate 1a formed the alkylation product at room temperature in a modest 40% yield because of competing trans-esterification (entry 4), but reactions with the more hindered and less reactive (E)-cinnamyl ethyl carbonate (1b of Table 6) occurred without significant competing transesterification. This combination of phenoxide and carbonate gave the branched ether in good yields with excellent regio- and enantioselectivities after 35 h at room temperature or 17 h at 50° C. (Table 6, entries 5 and 6).

Synthesis routes and methods II

Procedure details

Sodium hydride (6.63 g of 60%, 166 mmol) was added to chilled (0° C.) anhydrous tetrahydrofuran (200 mL) and the mixture was allowed to stir for 15 minutes. A solution of phenol (15.07 g, 160 mmol) in tetrahydrofuran (150 mL) was added dropwise over a period of 1 hour. A solution of 5-[(2-chloro-5,6-dimethyl-3-nitropyridin-4-yl)amino]pentan-1-ol (31.723 g, 110 mmol) in tetrahydrofuran (150 mL) was added dropwise over a period of 30 minutes while maintaining the reaction temperature at 0° C. The reaction mixture was allowed to warm to ambient temperature and then it was heated at reflux overnight. Analysis by thin layer chromatography indicated that the reaction was 50-60% complete. An additional equivalent of phenoxide was prepared and added to the reaction mixture at ambient temperature; then the reaction mixture was heated at reflux overnight. The reaction mixture was concentrated under reduced pressure. The residue was dissolved in ethyl acetate (300 mL); washed sequentially with water (2×50 mL), 5% sodium hydroxide (2×50 mL)) and 1N sodium hydroxide (2×50 mL); dried over magnesium sulfate and then concentrated under reduced pressure. The residue was divided into two portions and purified by column chromatography (450 g of silica gel eluting with 1:1 hexanes:ethyl acetate to 1:3 hexanes:ethyl acetate) to provide 38.13 g of 5-[(2,3-dimethyl-5-nitro-6-phenoxypyridin-4-yl)amino]pentan-1-ol.

Synthesis routes and methods III

Procedure details

29.75 g of 1-amino-2-chloro-4-hydroxyanthraquinone (titer 92%), 120 ml of chlorobenzene, 5 g of tetrabutylammonium bromide, 10.8 g of phenol and 6.48 g of potassium hydroxide are heated within 1 hour, with stirring, to boiling temperature (131°-133° C.), and then stirred for 5 hours at the boiling temperature. Reaction water occurring during the process is distilled off at the side, together with about 10 ml of chlorobenzene. The reaction mixture is subsequently cooled to 60° C., and 50 ml of methanol are added; the precipitate is filtered off, washed with methanol and water and then dried. The yield is 29.9 g of 1-amino-4-hydroxy-2-phenoxyanthraquinone (90.3% of theory). The product dyes polyester in exactly the same manner as the commercial product does, produced from 1-amino-2-chloro-4-hydroxyanthraquinone in phenol in the presence of phenolate.